Cas no 5334-71-4 (Ethanol,2-[(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-)

• Product Name: Ethanol,2-[(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-
• CAS No: 5334-71-4
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 384175
• PubChem ID: 219784
• Update Time: 2025-04-19

Ethanol,2-[(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]-
• 2-[(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)amino]ethanol
• 2-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)-aethanol
• 2-(1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)-ethanol
• 2-[(1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL)AMINO]ETHANOL
• AC1L57I3
• AC1Q4VD7
• CTK4J7696
• Maybridge3_001651
• NSC1457
• Oprea1_431874
• STOCK6S-67283
• CHEMBL3736057
• AKOS002102514
• 2-((1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol
• CCG-42181
• SR-01000632198-1
• 2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}amino)ethan-1-ol
• HMS1435L01
• 5334-71-4
• SCHEMBL19700805
• NSC-1457
• DTXSID10277286
• BRD-K21853567-001-01-5
• IDI1_013038

• Inchi： 1S/C8H11N5O/c1-13-8-6(4-12-13)7(9-2-3-14)10-5-11-8/h4-5,14H,2-3H2,1H3,(H,9,10,11)
• InChI Key： SBIPJPUEWYCJJM-UHFFFAOYSA-N
• SMILES： OCCNC1=C2C=NN(C)C2=NC=N1

Computed Properties

• Exact Mass: 193.09653
• Monoisotopic Mass: 193.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 438.5°Cat760mmHg
• Flash Point: 219°C
• Refractive Index: 1.713
• PSA: 75.86
• LogP: -0.15950